Cas no 1314355-66-2 (4-(1H-pyrazol-1-yl)pyridin-2-amine)

4-(1H-Pyrazol-1-yl)pyridin-2-amine is a heterocyclic compound featuring a pyridine core substituted with a pyrazole moiety at the 4-position and an amino group at the 2-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a valuable intermediate or ligand in synthetic pathways. Its bifunctional nature allows for selective modifications, making it useful in the development of biologically active molecules or metal-organic frameworks. The compound exhibits stability under standard conditions and demonstrates compatibility with various reaction conditions, facilitating its use in cross-coupling and functionalization reactions. Its well-defined reactivity profile enhances its utility in medicinal chemistry and materials science research.
4-(1H-pyrazol-1-yl)pyridin-2-amine structure
1314355-66-2 structure
Product Name:4-(1H-pyrazol-1-yl)pyridin-2-amine
CAS No:1314355-66-2
MF:C8H8N4
MW:160.17592048645
MDL:MFCD19543936
CID:4583346
PubChem ID:66520284
Update Time:2025-06-09

4-(1H-pyrazol-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-PYRAZOL-1-YL)PYRIDIN-2-AMINE
    • SCHEMBL2531556
    • 1314355-66-2
    • MFCD19543936
    • 4-pyrazol-1-ylpyridin-2-amine
    • CS-0216134
    • AS-61979
    • W19307
    • AKOS015942558
    • EN300-342430
    • 4-(1H-pyrazol-1-yl)pyridin-2-amine
    • MDL: MFCD19543936
    • Inchi: 1S/C8H8N4/c9-8-6-7(2-4-10-8)12-5-1-3-11-12/h1-6H,(H2,9,10)
    • InChI Key: ZTKJAUMUNNGHDM-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=CC(N2C=CC=N2)=C1

Computed Properties

  • Exact Mass: 160.074896272g/mol
  • Monoisotopic Mass: 160.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 56.7Ų

4-(1H-pyrazol-1-yl)pyridin-2-amine Pricemore >>

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